![molecular formula C24H29ClN4O3S2 B2388944 4-(N-benzyl-N-methylsulfamoyl)-N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride CAS No. 1184965-08-9](/img/structure/B2388944.png)
4-(N-benzyl-N-methylsulfamoyl)-N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride
Description
4-(N-benzyl-N-methylsulfamoyl)-N-(5-isopropyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C24H29ClN4O3S2 and its molecular weight is 521.09. The purity is usually 95%.
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Scientific Research Applications
Directed Metalation of Pyridinesulphonamides
The study by Alo, Familoni, Marsais, and Quéguiner (1992) in the Journal of Heterocyclic Chemistry describes the reaction of 4-Lithio-N-t-butylpyridine-3-sulphonamide with benzophenone and carbon dioxide to produce intermediates leading to isothiazolo[5,4-c]pyridin-3-one 1,1-dioxides. This research highlights the potential for creating novel compounds with therapeutic applications (Alo, Familoni, Marsais, & Quéguiner, 1992).
Synthesis of Heterocyclic Carboxamides
Norman et al. (1996) in the Journal of Medicinal Chemistry explored the synthesis and evaluation of heterocyclic analogues, including 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine derivatives, as potential antipsychotic agents. This study indicates the significance of these compounds in the development of new medications (Norman, Navas, Thompson, & Rigdon, 1996).
Studies with N-Sulfinyl Compounds
Tsuge and Mataka's 1971 research in the Bulletin of the Chemical Society of Japan discusses the preparation of N-sulfinylbenzamide and its reaction with styrene oxide, leading to various products including 4-oxo-5-benzoyl-2,6-diphenyl-1,4,3,5-oxathiadiazepine. This study provides insight into the chemical behavior and potential applications of such compounds in pharmaceuticals (Tsuge & Mataka, 1971).
Synthesis of Metal Complexes with Sulphonamide Derivatives
The 2021 study by Orie, Ike, and Nzeneri focuses on the synthesis of metal complexes involving sulphonamide derivatives, including those with a pyridine nucleus. This research, while not directly related to the specified compound, illustrates the broader context of sulphonamide derivatives in chemical and pharmaceutical research (Orie, Ike, & Nzeneri, 2021).
Properties
IUPAC Name |
4-[benzyl(methyl)sulfamoyl]-N-(5-propan-2-yl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O3S2.ClH/c1-17(2)28-14-13-21-22(16-28)32-24(25-21)26-23(29)19-9-11-20(12-10-19)33(30,31)27(3)15-18-7-5-4-6-8-18;/h4-12,17H,13-16H2,1-3H3,(H,25,26,29);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STLCSPLSAMNJRK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)CC4=CC=CC=C4.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29ClN4O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
521.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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